Cas no 227758-97-6 (1,2(2H)-Pyridinedicarboxylicacid, 3,4-dihydro-, 2-methyl 1-(phenylmethyl) ester, (2S)-)

• Product Name: 1,2(2H)-Pyridinedicarboxylicacid, 3,4-dihydro-, 2-methyl 1-(phenylmethyl) ester, (2S)-
• CAS No: 227758-97-6
• MF: C₁₅H₁₇NO₄
• MW: 275.299784421921
• CID: 245000
• PubChem ID: 11437303
• Update Time: 2025-04-19

1,2(2H)-Pyridinedicarboxylicacid, 3,4-dihydro-, 2-methyl 1-(phenylmethyl) ester, (2S)- Chemical and Physical Properties

Names and Identifiers

• 1,2(2H)-Pyridinedicarboxylicacid, 3,4-dihydro-, 2-methyl 1-(phenylmethyl) ester, (2S)-
• 1-O-benzyl 2-O-methyl (2S)-3,4-dihydro-2H-pyridine-1,2-dicarboxylate
• METHYL (2S)-1-CBZ-1,2,3,4-TETRAHYDRO-2-PYRIDINECARBOXYLATE
• (2S)-3,4-dihydro-2H-pyridine-1,2-dicarboxylic acid 1-benzyl ester 2-methyl ester
• AG-E-65504
• CTK4F0153
• (S)-1-Benzyl 2-methyl 3,4-dihydropyridine-1,2(2H)-dicarboxylate
• Methyl(2S)-1-cbz-1,2,3,4-tetrahydro-2-pyridinecarboxylate
• 227758-97-6
• DTXSID20465894

• Inchi： 1S/C15H17NO4/c1-19-14(17)13-9-5-6-10-16(13)15(18)20-11-12-7-3-2-4-8-12/h2-4,6-8,10,13H,5,9,11H2,1H3/t13-/m0/s1
• InChI Key： IZUKUAYQEZMUBG-ZDUSSCGKSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1C=CCC[C@H]1C(=O)OC)=O

Computed Properties

• Exact Mass: 275.11600
• Monoisotopic Mass: 275.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.84000
• LogP: 2.41220